Cas no 1562313-78-3 (3-(1,3-oxazol-5-yl)prop-2-enoic acid)

• Product Name: 3-(1,3-oxazol-5-yl)prop-2-enoic acid
• CAS No: 1562313-78-3
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 6316242
• PubChem ID: 83764671
• Update Time: 2025-05-22

3-(1,3-oxazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)prop-2-enoic acid
• EN300-7445825
• SCHEMBL13858524
• (2E)-3-(1,3-oxazol-5-yl)prop-2-enoic acid
• EN300-1868795
• 1562313-78-3

• Inchi： 1S/C6H5NO3/c8-6(9)2-1-5-3-7-4-10-5/h1-4H,(H,8,9)/b2-1+
• InChI Key： WISIERFCOQYLBG-OWOJBTEDSA-N
• SMILES： O1C=NC=C1/C=C/C(=O)O

Computed Properties

• Exact Mass: 139.026943022g/mol
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 3-(1,3-oxazol-5-yl)prop-2-enoic acid

Recent Advances in the Study of 3-(1,3-oxazol-5-yl)prop-2-enoic acid (CAS: 1562313-78-3) in Chemical Biology and Pharmaceutical Research

3-(1,3-oxazol-5-yl)prop-2-enoic acid (CAS: 1562313-78-3) has emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and versatile biological activities. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(1,3-oxazol-5-yl)prop-2-enoic acid serves as a crucial building block for the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) in inflammatory pathways. The researchers utilized this compound to synthesize a series of derivatives that showed potent inhibition of NF-κB signaling, with IC50 values in the low micromolar range. The oxazole ring was found to be essential for maintaining the planar conformation required for effective binding to the target protein.

In the field of anticancer drug discovery, a recent patent application (WO2023056789) disclosed novel conjugates of 3-(1,3-oxazol-5-yl)prop-2-enoic acid with known chemotherapeutic agents. These hybrid molecules exhibited enhanced tumor selectivity and reduced systemic toxicity in preclinical models. Particularly noteworthy was the compound's ability to act as a Michael acceptor, forming covalent bonds with cysteine residues in target proteins while maintaining good pharmacokinetic properties.

Structural optimization studies have revealed that the α,β-unsaturated carbonyl system in 3-(1,3-oxazol-5-yl)prop-2-enoic acid plays a dual role: it serves as both a reactive pharmacophore and a structural element that influences the compound's electronic distribution. Quantum chemical calculations published in ACS Omega (2024) provided detailed insights into the compound's molecular orbitals and reactivity patterns, which are crucial for rational drug design approaches.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have enabled more efficient production of 3-(1,3-oxazol-5-yl)prop-2-enoic acid and its derivatives. A Green Chemistry (2023) report described a catalyst-free, solvent-minimized protocol that achieves >90% yield with excellent atom economy. This development addresses previous challenges in scaling up the synthesis while maintaining high purity standards required for pharmaceutical applications.

Ongoing clinical investigations are exploring the potential of 3-(1,3-oxazol-5-yl)prop-2-enoic acid derivatives as modulators of immune checkpoint proteins. Preliminary data from phase I trials suggest good tolerability and promising biological activity, particularly in combination therapies. However, further studies are needed to fully characterize the structure-activity relationships and optimize the therapeutic window of these compounds.

In conclusion, 3-(1,3-oxazol-5-yl)prop-2-enoic acid (CAS: 1562313-78-3) represents a versatile scaffold with significant potential in multiple therapeutic areas. The compound's unique chemical properties, combined with recent synthetic and analytical advancements, position it as an important tool for medicinal chemistry and chemical biology research. Future directions may include the development of targeted delivery systems and exploration of its applications in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.